Cas no 1807094-38-7 (3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid
• CAS No: 1807094-38-7
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4946615
• Update Time: 2025-06-29

3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C10H7F3N2O2/c11-10(12,13)8-6(3-14)1-5(9(16)17)2-7(8)4-15/h1-2H,3,14H2,(H,16,17)
• InChI Key： YWQBYPYCWKHDIB-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)O)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: -1.4
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid

3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic Acid: A Comprehensive Overview

3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid, also known by its CAS number 1807094-38-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an aminomethyl group, a cyano group, and a trifluoromethyl group attached to a benzoic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, material science, and other areas of chemical research.

The synthesis of 3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled chemists to achieve high yields and purity levels for this compound. The presence of the trifluoromethyl group imparts unique electronic properties to the molecule, making it an attractive candidate for various chemical transformations.

In terms of biological activity, 3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid has shown promising results in preliminary studies. Researchers have explored its potential as a lead compound in the development of new drugs targeting specific diseases. For instance, studies have indicated that this compound may exhibit anti-inflammatory or anti-cancer properties due to its ability to interact with key cellular pathways. These findings underscore the importance of further research to fully understand its therapeutic potential.

The structural features of 3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid also make it an ideal candidate for use in materials science. The trifluoromethyl group contributes to the molecule's stability and hydrophobicity, which are desirable traits in the development of advanced materials such as polymers or coatings. Additionally, the cyano group can serve as a reactive site for further functionalization, enabling the creation of tailored materials with specific properties.

Recent studies have also highlighted the importance of CAS 1807094-38-7 in understanding fundamental chemical principles. For example, researchers have used this compound as a model system to investigate the effects of substituents on aromatic rings on reactivity and selectivity in organic reactions. Such studies not only advance our understanding of organic chemistry but also pave the way for the development of more efficient synthetic routes.

In conclusion, 3-Aminomethyl-5-cyano-4-(trifluoromethyl)benzoic acid, with its unique structure and diverse functional groups, represents a valuable compound for both academic and industrial research. Its potential applications span across multiple disciplines, making it a subject of continued interest in the scientific community. As research progresses, it is likely that new insights into its properties and uses will emerge, further solidifying its role as an important molecule in modern chemistry.